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Compound of Interest

Compound Name: 2,4-Dibromopyridine

Cat. No.: B189624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

2,4-Dibromopyridine (CAS No: 58530-53-3). Adherence to these procedures is critical to

ensure personnel safety and regulatory compliance in the laboratory.

Key Quantitative Data
A summary of important physical and safety data for 2,4-Dibromopyridine is provided below.
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Property Value Source

Molecular Formula C₅H₃Br₂N [1]

Molecular Weight 236.89 g/mol [1]

Appearance

White or colorless to almost

white or almost colorless

powder, lump, or clear liquid.

[1]

Melting Point 35-40 °C [1]

Boiling Point 238 °C (lit.) [1]

Density 2.059 ± 0.06 g/cm³ (Predicted) [1]

Flash Point >110 °C [1]

Occupational Exposure Limits

(OEL)

No specific OEL established.

As a precaution, it is

recommended to handle 2,4-

Dibromopyridine with the same

caution as Pyridine. The OSHA

PEL for Pyridine is 5 ppm (15

mg/m³) as an 8-hour TWA.[2]

[3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
2,4-Dibromopyridine is classified as a hazardous substance. It is toxic if swallowed, causes

skin irritation, and can cause serious eye irritation.[3][5] Appropriate personal protective

equipment is mandatory to prevent exposure.
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PPE Category Required Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin and Body Protection

- Gloves: Chemical-resistant

gloves (e.g., nitrile rubber,

neoprene). Inspect gloves for

integrity before each use. - Lab

Coat: A fully-buttoned,

chemical-resistant lab coat. -

Clothing: Long pants and

closed-toe shoes.

Prevents skin contact, which

can cause irritation.

Contaminated work clothing

should not be allowed out of

the workplace.

Respiratory Protection

All handling of 2,4-

Dibromopyridine should be

conducted in a certified

chemical fume hood. If a fume

hood is not available or for spill

cleanup, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.

Minimizes inhalation of dust or

vapors, which can cause

respiratory tract irritation.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2,4-Dibromopyridine is essential for laboratory safety.

Pre-Handling Preparations
Safety Data Sheet (SDS) Review: All personnel must review the SDS for 2,4-
Dibromopyridine before commencing any work.[3]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[3]
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Designated Area: Designate a specific area within a certified chemical fume hood for all

manipulations of 2,4-Dibromopyridine.

Spill Kit: A spill kit containing appropriate absorbent materials (e.g., vermiculite, sand),

personal protective equipment, and waste disposal bags should be readily available.

Handling Protocol
Donning PPE: Put on all required personal protective equipment as detailed in the table

above.

Transfer and Weighing: Conduct all transfers and weighing of 2,4-Dibromopyridine within

the designated chemical fume hood to minimize exposure to dust and vapors.[3]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing

dust or vapors.[3]

Container Management: Keep the container of 2,4-Dibromopyridine tightly closed when not

in use.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Remove and properly store or dispose of contaminated PPE.

Storage
Store 2,4-Dibromopyridine in a tightly closed container in a cool, dry, and well-ventilated

area.[6]

Store away from incompatible materials such as strong oxidizing agents.[3]

The storage area should be clearly labeled and secured.

Disposal Plan
As a halogenated organic compound, 2,4-Dibromopyridine must be disposed of as hazardous

waste. Do not dispose of this chemical down the drain.[7][8]
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Waste Segregation: Collect all waste containing 2,4-Dibromopyridine, including

contaminated consumables (e.g., gloves, weighing paper, pipette tips), in a dedicated,

properly labeled hazardous waste container.[8]

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the

full chemical name "2,4-Dibromopyridine".[8]

Container Management: Keep the waste container securely closed except when adding

waste. Store the container in a designated satellite accumulation area within the laboratory.

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a certified hazardous waste disposal

contractor.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[3]

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give 1-2 glasses of water to drink. Seek immediate medical attention.[3]

Spill Response
Evacuate: Evacuate all non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.
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Control Ignition Sources: Remove all sources of ignition from the area.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as sand or vermiculite.

Cleanup: Carefully sweep or scoop up the absorbed material and place it into a labeled

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleanup materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and the institutional EHS office.

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling 2,4-Dibromopyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b189624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage Disposal

Review SDS

Verify Emergency Equipment

Designate Work Area

Don PPE

Work in Fume Hood

Keep Container Closed

Wash Hands After Use

Tightly Closed Container Segregate Halogenated Waste

Cool, Dry, Ventilated Area

Segregate Incompatibles

Label Waste Container

Arrange EHS Pickup

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2,4-Dibromopyridine.
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Caption: Emergency Response Workflow for 2,4-Dibromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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